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Compound of Interest

Compound Name: Silicon tetraboride

Cat. No.: B12062693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the material safety and handling procedures for

Silicon Tetraboride (SiB₄). The information is compiled to ensure the safety of laboratory

personnel and to promote responsible use of this material in research and development

settings.

Chemical and Physical Properties
Silicon Tetraboride is a solid inorganic compound. A summary of its key physical and

chemical properties is presented in the table below for easy reference.

Property Value Reference

Chemical Formula SiB₄ [1]

Molecular Weight 71.33 g/mol [1]

Appearance Solid [1]

Melting Point 1870 °C [1]

Density 2.4 g/mL at 25 °C [1]

CAS Number 12007-81-7 [1]

EC Number 234-518-5 [1]
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Hazard Identification and Toxicological Information
While comprehensive toxicological data for Silicon Tetraboride is not readily available, the

existing information indicates that it is an irritant.[2] The hazards are primarily associated with

its dust form.

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Potential Health Effects:

Inhalation: Inhalation of SiB₄ dust may cause respiratory tract irritation.[2] Symptoms can

include coughing and shortness of breath.[3] General studies on inorganic dusts suggest that

prolonged exposure can lead to more severe lung conditions.[4][5]

Skin Contact: Causes skin irritation.[2] Boron compounds, in general, can be absorbed

through compromised skin and may cause dermal irritation.[3][6]

Eye Contact: Causes serious eye irritation.[2] Direct contact with the powder can cause

redness, pain, and watering of the eyes.

Ingestion: May be harmful if swallowed.[2] Ingestion of other boron compounds has been

associated with gastrointestinal issues.[3]

Toxicological Data Summary:
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Metric Value Source

Acute Toxicity

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[2]

[2]

Carcinogenicity Not classified as a carcinogen.

Inferred from general

information on boron

compounds.[6]

Experimental Protocol: General Methodology for
Assessing Inhalation Toxicity of a Solid Compound
In the absence of specific experimental protocols for SiB₄, a general methodology for

assessing the acute inhalation toxicity of a solid chemical compound is outlined below. This is a

generalized protocol and would need to be adapted for the specific properties of SiB₄.

Preparation Exposure Observation & Data Collection Data Analysis

Acquire SiB₄ Powder
(Characterize Particle Size)

Prepare Test Concentrations
in an Inert Carrier Gas

Expose Animal Models (e.g., Rats)
to Aerosolized SiB₄

(Whole-body or Nose-only)

Monitor for Clinical Signs of Toxicity
(e.g., Respiratory Distress, Behavioral Changes)

Record Mortality Rates
over a 14-day Observation Period

Perform Necropsy and Histopathology
on Target Organs (Lungs, etc.)

Determine LC50 Value
(Lethal Concentration, 50%)

Identify No-Observed-Adverse-Effect Level
(NOAEL)

Click to download full resolution via product page

Figure 1: Generalized workflow for assessing acute inhalation toxicity of a solid compound.

Safe Handling and Storage Procedures
Proper handling and storage of SiB₄ are crucial to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Silicon Tetraboride powder.
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Core PPE for Handling SiB₄ Powder Respiratory Protection

Safety Glasses with Side-shields or Goggles Chemical-resistant Gloves
(e.g., Nitrile) Lab Coat Work in a Fume Hood

or Ventilated Enclosure

If Ventilation is Inadequate:
NIOSH-approved Particulate Respirator

If inadequate

Handling SiB₄ Powder

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) selection guide for handling SiB₄ powder.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation

and inhalation.[7]

Avoid contact with skin, eyes, and clothing.[2]

Use non-sparking tools.

Ground all equipment when transferring the material to prevent static discharge.

Wash hands thoroughly after handling.[2]

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.
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Given that some boron compounds can be air-sensitive, consider storage in an inert

atmosphere (e.g., in a desiccator with an inert gas backfill or in a glovebox) for long-term

stability.[8][9]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][11]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Spill Response
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Evacuate and Secure the Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent pads for liquids,

cover powder spills with a damp cloth to prevent dust)

Gently Sweep or Scoop the Powder
into a Labeled, Sealable Container

Clean the Spill Area
with a Wet Cloth or HEPA Vacuum

Decontaminate Surfaces

Dispose of Waste
as Hazardous Material

Report the Incident
to the Safety Officer

Click to download full resolution via product page

Figure 3: Emergency procedure for a SiB₄ powder spill.

For a small, contained spill of SiB₄ powder, trained laboratory personnel may perform the

cleanup. For a large or uncontained spill, evacuate the area and contact the institution's
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emergency response team.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide can be used.[2]

Specific Hazards: In case of fire, hazardous decomposition products such as boron oxides

and silicon oxides may be produced.[12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce boron oxides and

silicon oxides.[12]

Disposal Considerations
Dispose of SiB₄ and any contaminated materials in accordance with local, state, and federal

regulations. Do not allow the material to enter drains or waterways.[12]

This technical guide is intended to provide essential safety and handling information for Silicon
Tetraboride. It is not a substitute for a comprehensive risk assessment that should be

conducted for any new experimental protocol involving this material. Always consult the most

up-to-date Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062693#sib4-material-safety-and-handling-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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